4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate

• IUPAC Name: 4-[5-(3,5-dimethyl-1,2-oxazol-4-yl)thiophen-2-yl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H11N3OS2/c1-6-11(7(2)16-15-6)10-4-3-9(18-10)8-5-17-12(13)14-8/h3-5H,1-2H3,(H2,13,14)
• InChI Key: AQYNWHUMCLAPJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2=CC=C(S2)C3=CSC(=N3)N
• Molecular Formula: C12H11N3OS2
• Molecular Weight: 277.4 g/mol

Description

4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical properties, which make it an ideal candidate for use in various research applications.

Mechanism of Action

The mechanism of action of 4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes and proteins that are involved in various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate are still being studied. However, preliminary research has shown that this compound may have potential applications in the treatment of various diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate in lab experiments is its unique chemical properties, which make it an ideal candidate for use in various research applications. However, one of the limitations of using this compound is that it is a highly complex molecule that requires specialized equipment and expertise to synthesize and study.

Future Directions

There are many potential future directions for research on 4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate. Some of the most promising areas of research include the development of new synthetic methods for this compound, the study of its mechanism of action, and the exploration of its potential applications in the treatment of various diseases and conditions.
In conclusion, 4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate is a highly complex molecule that has been extensively studied for its potential applications in scientific research. This compound has unique chemical properties that make it an ideal candidate for use in various research applications, and it has the potential to be used in the treatment of various diseases and conditions. However, further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate is a complex process that involves several steps. The most common method of synthesis involves the reaction of 2-amino-4-(5-bromo-2-thienyl)-5-(3,5-dimethyl-4-isoxazolyl)thiazole with trifluoroacetic acid. This reaction results in the formation of 4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate.

Scientific Research Applications

4-[5-(3,5-dimethyl-4-isoxazolyl)-2-thienyl]-1,3-thiazol-2-amine trifluoroacetate has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of potential uses, including as a tool for studying the mechanisms of various biological processes.